![molecular formula C23H27N3O4S B2768971 2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide CAS No. 899955-83-0](/img/structure/B2768971.png)
2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H27N3O4S and its molecular weight is 441.55. The purity is usually 95%.
BenchChem offers high-quality 2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity
- Synthesis and Antimicrobial Properties : Compounds similar to "2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide" have been synthesized and evaluated for their antibacterial properties. For instance, derivatives of benzimidazole and benzothiazole have shown significant antibacterial activity. This demonstrates the potential of these compounds in developing new antibacterial agents (Gullapelli, Thupurani, & Brahmeshwari, 2014).
Antioxidant Activity
- Evaluation as Antioxidants : Certain benzimidazole derivatives, including those structurally related to the compound , have been assessed for their antioxidant properties, providing a foundational approach for the development of antioxidant therapies (Basta, El-Bassoussi, Salem, Nessim, Ahmed, & Attia, 2017).
Anti-inflammatory and Antitumor Activity
- Anti-inflammatory and Antitumor Evaluation : Some derivatives have been synthesized and tested for their potential antitumor and anti-inflammatory activities, showcasing the diverse therapeutic applications of compounds within this chemical class (Tariq, Kamboj, Alam, & Amir, 2018).
Antipsychotic Potential
- Antipsychotic-like Profile in Behavioral Tests : Research on derivatives reveals that some compounds have exhibited an antipsychotic-like profile in animal behavioral tests, without interacting with dopamine receptors. This suggests potential applications in designing new antipsychotic drugs (Wise et al., 1987).
Chemical Synthesis and Drug Development
- Chemical Synthesis for Heterocyclic Compounds : The versatility of similar compounds is also demonstrated in their use as starting materials for the synthesis of various heterocyclic structures, indicating their importance in medicinal chemistry and drug design (Schmeyers & Kaupp, 2002).
properties
IUPAC Name |
2-[1-benzyl-5-(hydroxymethyl)imidazol-2-yl]sulfanyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4S/c1-29-20-9-8-17(12-21(20)30-2)10-11-24-22(28)16-31-23-25-13-19(15-27)26(23)14-18-6-4-3-5-7-18/h3-9,12-13,27H,10-11,14-16H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZIRDCIQTQMULU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC=C(N2CC3=CC=CC=C3)CO)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.